Sodium selenite

• CAS No.: 10102-18-8
• Product Name: Sodium selenite
• Molecular Formula: Na2SeO3; NaSeO3; Na2O3Se
• Molecular Weight: 172.95 g/mol
• IUPAC Name: disodium;selenite
• Standard InChI: InChI=1S/2Na.H2O3Se/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
• Standard InChIKey: BVTBRVFYZUCAKH-UHFFFAOYSA-L
• SMILES: [O-][Se](=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-][Se](=O)[O-].[Na+].[Na+]
• Boiling Point: Decomposes (NTP, 1992)
• Colorform: Tetragonal prisms; White tetragonal crystals; White powde
• Density: 3.1 (NTP, 1992); Specific gravity: 3.1 (Water = 1)
• Melting Point: 1310 °F (decomposes) (NTP, 1992); 710 °C (decomposes)
• Physical Description: Sodium selenite appears as a white colored crystalline solid. Soluble in water and more dense than water. Contact may irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption.; HYGROSCOPIC SOLID IN VARIOUS FORMS.
• Description: Sodium Selenite is an inorganic form of the trace element selenium with potential antineoplastic activity. Selenium, administered in the form of sodium selenite, is reduced to hydrogen selenide (H2Se) in the presence of glutathione (GSH) and subsequently generates superoxide radicals upon reaction with oxygen. This may inhibit the expression and activity of the transcription factor Sp1; in turn Sp1 down-regulates androgen receptor (AR) expression and blocks AR signaling. Eventually, selenium may induce apoptosis in prostate cancer cells and inhibit tumor cell proliferation.; Sodium selenite appears as a white colored crystalline solid. Soluble in water and more dense than water. Contact may irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption.; Disodium selenite is an inorganic sodium salt composed of sodium and selenite ions in a 2:1 ratio. It has a role as a nutraceutical. It is a selenite salt and an inorganic sodium salt.
• Related CAS: 14013-56-0 (hydrochloride salt (2:1); 15498-87-0 (hydrochloride salt); 26970-82-1 (pentahydrate); 7782-82-3 (mono-hydrochloride salt)
• Shelf Life: Stable in ai
• Solubility: greater than or equal to 100 mg/mL at 70.7° F (NTP, 1992); Insoluble in alcohol; 89.8 g/100 g water; Solubility in water, g/100ml at 20 °C: 85
• Synonyms: Biselenite, Sodium; Disodium Selenite; Monosodium Selenite; Pentahydrate, Sodium Selenite; Selenite pentahydrate, Sodium; Selenite, Disodium; Selenite, Monosodium; Selenite, Sodium; Selenous Acid Disodium Salt; Selenous Acid, Disodium Salt; Sodium Biselenite; Sodium Selenite; Sodium Selenite pentahydrate
• Vapor Pressure: less than 0.001 mm Hg at 68 °F (NTP, 1992)
• PubChem Compound: 24934
• Last Modified: Nov 11 2021